N,N'-1,2-ethanediylbis[1-phenyl-3-(3-pyridinyl)-1H-pyrazole-4-carboxamide]

• IUPAC Name: 1-phenyl-N-[2-[(1-phenyl-3-pyridin-3-ylpyrazole-4-carbonyl)amino]ethyl]-3-pyridin-3-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C32H26N8O2/c41-31(27-21-39(25-11-3-1-4-12-25)37-29(27)23-9-7-15-33-19-23)35-17-18-36-32(42)28-22-40(26-13-5-2-6-14-26)38-30(28)24-10-8-16-34-20-24/h1-16,19-22H,17-18H2,(H,35,41)(H,36,42)
• InChI Key: QXBFNPLWXUOWDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CN=CC=C3)C(=O)NCCNC(=O)C4=CN(N=C4C5=CN=CC=C5)C6=CC=CC=C6
• Molecular Formula: C32H26N8O2
• Molecular Weight: 554.6 g/mol

Description

N,N'-1,2-ethanediylbis[1-phenyl-3-(3-pyridinyl)-1H-pyrazole-4-carboxamide] is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as EPPC and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of EPPC is not fully understood. However, it has been proposed that EPPC exerts its biological activity by binding to specific targets such as enzymes or proteins. This binding interaction can result in the inhibition or activation of the target, leading to the observed biological activity.
Biochemical and Physiological Effects:
EPPC has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that EPPC exhibits anticancer activity by inducing apoptosis in cancer cells. EPPC has also been found to exhibit antiviral activity by inhibiting the replication of the human immunodeficiency virus (HIV). In addition, EPPC has been found to exhibit antibacterial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the advantages of using EPPC in lab experiments is its high purity and stability. EPPC is also relatively easy to synthesize using standard laboratory techniques. However, one of the limitations of using EPPC is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on EPPC. One direction is to further explore its potential applications in medicinal chemistry, material science, and catalysis. Another direction is to investigate the mechanism of action of EPPC in more detail. Additionally, future research could focus on improving the solubility of EPPC in water to make it more useful in certain experiments.
Conclusion:
In conclusion, EPPC is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on EPPC could lead to the development of new drugs, materials, and catalysts that could have significant impacts in various fields.

Scientific Research Applications

EPPC has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and catalysis. In medicinal chemistry, EPPC has been found to exhibit anticancer, antiviral, and antibacterial activities. In material science, EPPC has been used as a building block for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). In catalysis, EPPC has been used as a ligand for the synthesis of various metal complexes that exhibit catalytic activity.